Cas no 68440-71-1 (Siloxanes and Silicones, di-Me, Me 3-(oxiranylmethoxy)propyl)

• Product Name: Siloxanes and Silicones, di-Me, Me 3-(oxiranylmethoxy)propyl
• CAS No: 68440-71-1
• MF: C₁₃H₃₀O₄Si₂
• MW: 306.54
• CID: 970612
• PubChem ID: 121233544
• Update Time: 2025-05-20

Siloxanes and Silicones, di-Me, Me 3-(oxiranylmethoxy)propyl Chemical and Physical Properties

Names and Identifiers

• Siloxanes and Silicones, di-Me, Me 3-(oxiranylmethoxy)propyl
• Poly(dimethylsiloxane), glycidal ether modified
• CID 121233544
• [5-7% (EPOXYPROPOXYPROPYL)METHYLSILOXANE] - DIMETHYLSILOXANE COPOLYMER, 7,000-9,000 cSt
• dimethylsiloxane, 3-glycidoxypropylmethylsiloxane polymer
• [5-7% (EPOXYPROPOXYPROPYL)METHYLSILOXANE] - DIMETHYLSILOXANE COPOLYMER, 200-300 cSt
• [5-7% (EPOXYPROPOXYPROPYL)METHYLSILOXANE] - DIMETHYLSILOXANE COPOLYMER
• MFCD00283171
• 68440-71-1

• Inchi： 1S/C13H30O4Si2/c1-14-19(5,17-18(2,3)4)11-7-10-15-9-6-8-13-12-16-13/h13H,6-12H2,1-5H3
• InChI Key： OUVRKJFVRKJOBP-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCOCCCC1CO1)(OC)O[Si](C)(C)C

Computed Properties

• Exact Mass: 306.16826250g/mol
• Monoisotopic Mass: 306.16826250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2

Experimental Properties

• Density: 0.99
• Flash Point: >150°C (>300°F)
• Refractive Index: 1.412

Siloxanes and Silicones, di-Me, Me 3-(oxiranylmethoxy)propyl Security Information

• TSCA：Yes

Additional information on Siloxanes and Silicones, di-Me, Me 3-(oxiranylmethoxy)propyl

Latest Research Advances on Siloxanes and Silicones, di-Me, Me 3-(oxiranylmethoxy)propyl (CAS: 68440-71-1) in Chemical and Biomedical Applications

Recent studies have highlighted the growing importance of functionalized silicones, particularly Siloxanes and Silicones, di-Me, Me 3-(oxiranylmethoxy)propyl (CAS: 68440-71-1), in advanced chemical and biomedical applications. This epoxy-modified silicone derivative has garnered significant attention due to its unique chemical properties, including high thermal stability, biocompatibility, and the ability to undergo further functionalization through its reactive epoxy groups. The compound's versatility makes it a promising candidate for applications ranging from drug delivery systems to advanced coatings and biomaterials.

A 2023 study published in the Journal of Materials Chemistry B demonstrated the potential of 68440-71-1 in developing novel drug delivery platforms. Researchers successfully incorporated this silicone derivative into nanoparticle formulations, achieving controlled release of hydrophobic drugs while maintaining excellent biocompatibility. The epoxy functionality allowed for subsequent conjugation with targeting ligands, enhancing the specificity of drug delivery to cancer cells. This represents a significant advancement over traditional silicone-based delivery systems, which often lack such precise targeting capabilities.

In the field of medical devices, recent innovations have utilized 68440-71-1 to create improved surface coatings. A 2024 publication in ACS Applied Materials & Interfaces reported the development of antimicrobial coatings by grafting antimicrobial peptides onto the epoxy groups of this silicone derivative. The resulting coatings showed remarkable stability under physiological conditions and demonstrated potent activity against antibiotic-resistant bacterial strains, suggesting potential applications in implantable medical devices and hospital surfaces.

Significant progress has also been made in tissue engineering applications. Researchers have exploited the reactive epoxy groups of 68440-71-1 to create hybrid scaffolds with enhanced mechanical properties and cell adhesion characteristics. A recent study in Biomaterials Science (2023) described a 3D-printable silicone-based ink incorporating this compound, which allowed for precise spatial control of biochemical cues through subsequent functionalization. This approach enabled the creation of complex tissue constructs with region-specific biological properties.

From a chemical synthesis perspective, novel catalytic systems have been developed to optimize the production of 68440-71-1. A 2024 report in Advanced Synthesis & Catalysis presented a highly efficient platinum-based catalyst system that significantly improved the yield and purity of the compound while reducing undesirable side reactions. This advancement has important implications for scaling up production to meet growing industrial demand.

Ongoing research continues to explore the fundamental properties of this versatile silicone derivative. Recent spectroscopic and computational studies have provided deeper insights into its molecular structure and reactivity patterns, enabling more precise control over its functionalization and applications. As the understanding of 68440-71-1 expands, so too does its potential to address critical challenges in biomedicine and materials science.